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Compound of Interest

Compound Name: Fenoxaprop-P

Cat. No.: B040489

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the use of
Fenoxaprop-P-ethyl in weed science research plots. The information compiled from various
scientific studies offers insights into its efficacy, application parameters, and potential for
phytotoxicity.

Product Information

Fenoxaprop-P-ethyl is a selective, post-emergence herbicide with contact and systemic action.
[1] It is primarily absorbed by the leaves and translocates to the roots or rhizomes, inhibiting
fatty acid synthesis in susceptible grass weeds.[1] This herbicide is effective for the control of
annual and perennial grass weeds in various crops, including wheat, rice, barley, and turfgrass.

[1]

Mechanism of Action: Fenoxaprop-P-ethyl is an Acetyl-CoA Carboxylase (ACCase) inhibitor.[2]
This enzyme is crucial for the biosynthesis of lipids in plants. By inhibiting ACCase, the
herbicide disrupts cell membrane formation, leading to the death of susceptible grass species.

Application Recommendations
Target Weeds

Fenoxaprop-P-ethyl is effective against a wide range of annual and perennial grass weeds.
Common susceptible species include:
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Avena fatua (Wild oat)[1]

Digitaria spp. (Crabgrass)[1][3]

Echinochloa crus-galli (Barnyardgrass)[1][4]

Eleusine indica (Goosegrass)[1]

Phalaris minor (Canary grass)[5]

Setaria spp. (Foxtail)[1]

It is important to note that Fenoxaprop-P-ethyl is not effective against broadleaf weeds or
sedges.[5][6]

Application Timing

For optimal efficacy, Fenoxaprop-P-ethyl should be applied when weeds are actively growing.
[1] The ideal timing is typically at the 2-leaf to 5-tiller stage of the target grass weeds.[3][7]
Applications made to weeds under stress from drought or other environmental factors may
result in reduced control.[1][8]

Application Rates

Application rates can vary depending on the crop, target weed species, and environmental
conditions. Researchers should consult specific study protocols, but general rate ranges are
provided in the tables below.

Tank Mixing

Fenoxaprop-P-ethyl can be tank-mixed with some other herbicides to broaden the weed
control spectrum. However, it is incompatible with hormone-type herbicides like 2,4-D, as they
can have an antagonistic effect.[7][9] It is recommended to apply Fenoxaprop-P-ethyl first and
then the contact herbicide one day later to ensure efficacy.[9]

Experimental Protocols
Research Plot Establishment
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e Plot Size: A common plot size for herbicide efficacy trials is 5.4 m x 5.0 m.[5]

e Replication: Treatments should be arranged in a randomized complete block design (RCBD)
with at least three replications to ensure statistical validity.[5][6]

o Crop Seeding: Sow the desired crop at the recommended seeding rate and depth for the
specific region and variety. For example, wheat can be sown at 125 kg/ha at a depth of 4-5
cm with a row spacing of 20 cm.[5]

« Fertilization: Apply fertilizers based on soil test recommendations for the specific crop. For
instance, a common NPK application for wheat is 120-60-40 kg/ha .[5]

Herbicide Application

o Equipment: Apply herbicides using a knapsack sprayer fitted with a flat fan nozzle to ensure
uniform coverage.[5]

o Spray Volume: A typical spray volume is 600 liters per hectare.[5] However, studies have
shown that spray volumes between 140 and 1120 L/ha did not significantly affect efficacy
when using flat fan nozzles.[10]

o Application Timing: Apply treatments at the specified weed growth stage (e.g., 3-4 leaf stage
or post-emergence at 35 days after sowing).[1][5]

o Environmental Conditions: Apply in windless conditions to prevent drift to non-target areas.
[9] Avoid application within 3 days of heavy rain or during frost to ensure efficacy.[9]

Data Collection and Evaluation

o Weed Density and Dry Weight: At specified intervals after application (e.g., 50 or 58 days
after transplanting), record weed density by species using a quadrat (e.g., 0.5 m x 0.5 m).[4]
Collect the weeds from the quadrat, dry them in an oven at a constant temperature until a
constant weight is achieved, and record the dry weight.[4]

» Weed Control Efficiency (WCE): Calculate WCE using the following formula: WCE (%) =
[(Dry weight of weeds in weedy check - Dry weight of weeds in treated plot) / Dry weight of
weeds in weedy check] x 100.[11]
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» Phytotoxicity: Visually assess crop injury at regular intervals after application on a scale of O
to 10, where 0 indicates no injury and 10 indicates complete crop death.[12] Symptoms of

phytotoxicity can include yellowing, necrosis, and stunting.[13][14]

o Crop Yield and Yield Components: At crop maturity, harvest the plots and record grain yield,
straw yield, and other relevant yield components (e.g., number of panicles/hill,

grains/panicle).[13]

Data Presentation
Table 1: Efficacy of Fenoxaprop-P-ethyl on Grassy
Weeds in Onion
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Treatment (g
a.i./ha)

Weed Density
(No./m?) at 45 DAA

Weed Dry Weight
(g/m?) at 45 DAA

Bulb Yield (t/ha)

Fenoxaprop-p-ethyl
56.25

Significantly reduced

Fenoxaprop-p-ethyl
67.5

Significantly reduced

At par with 78.75 g/ha

Fenoxaprop-p-ethyl
78.75

47-53% better than
weedy check for P.

minor

Significantly lower
than other herbicide

treatments

Highest among

herbicide treatments

Quizalofop-p-ethyl
375

At par with
Fenoxaprop 78.75
g/ha in the second

year

Hand Weeding (twice)

Significantly lower

Highest overall

Weedy Check

Reduced by 74%
compared to hand

weeding

DAA: Days After
Application. Data

synthesized from a

study by Singh et al.

(2017).[2][12]

Table 2: Efficacy of Fenoxaprop-P-ethyl on Echinochloa
spp. in Transplanted Rice

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://isws.org.in/IJWSn/File/2017_49_Issue-1_63-66.pdf
https://www.researchgate.net/publication/319644843_Bio-efficacy_of_fenoxaprop-p-ethyl_for_grassy_weed_control_in_onion_and_its_residual_effect_on_succeeding_maize_crop
https://www.benchchem.com/product/b040489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Weed Control

Treatment (g Application Timing o o
. Efficiency (Grassy Grain Yield (t/ha)
a.i./ha) (DAT)
Weeds)
Fenoxaprop-p-ethyl
prop-p-ethy 20 ) )
80
Fenoxaprop-p-ethyl
Prop-p-ety 20 Higher WCE -
90
Fenoxaprop-p-ethyl At par with two hand
prop-p-ethy 20 Higher WCE P )
100 weedings
) At par with two hand
Penoxsulam 25 20 High WCE )
weedings
Two Hand Weedings 20 and 40 Highest WCE 6.19
Weedy Check - - -

DAT: Days After
Transplanting. Data
from a study by Duary
et al.[4]

Table 3: Phytotoxicity of Fenoxaprop-P-ethyl in Winter

Wheat
Treatment (Rate) Application Timing  Injury at 1 WAA (%) Injury at 2 WAA (%)
Fenoxaprop-p-
Late Post-emergence 4 1
ethyl/safener (1X)
Fenoxaprop-p-
Late Post-emergence 5 1

ethyl/safener (2X)

WAA: Weeks After
Application. Injury was
transient and did not

decrease yield.[15]
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Caption: Experimental workflow for Fenoxaprop-P-ethyl efficacy trials.
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Caption: Simplified signaling pathway of Fenoxaprop-P-ethyl's herbicidal action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fenoxaprop-P-ethyl
in Weed Science Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040489#use-of-fenoxaprop-p-ethyl-in-weed-science-
research-plots]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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